![molecular formula C18H24BrN3O6 B302242 Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate](/img/structure/B302242.png)
Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate
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Overview
Description
Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate, also known as BMAP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BMAP is a synthetic molecule that has been shown to exhibit promising anticancer activity.
Scientific Research Applications
Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate has been extensively studied for its anticancer properties. Studies have shown that this compound induces apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth of cancer cells by disrupting the cell cycle and inducing cell cycle arrest. In addition to its anticancer properties, this compound has also been studied for its antibacterial and antifungal properties.
Mechanism of Action
The mechanism of action of Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate is not fully understood, but it is believed to involve the inhibition of protein synthesis in cancer cells. This compound has been shown to inhibit the activity of ribosomes, which are responsible for protein synthesis. This inhibition leads to the accumulation of incomplete protein fragments, which can trigger apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anticancer properties, this compound has been shown to have anti-inflammatory and antioxidant effects. This compound has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which could have implications for drug interactions.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate in lab experiments is its specificity for cancer cells. This compound has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer treatment. However, one limitation of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate. One area of research is the optimization of the synthesis method to improve the yield and purity of this compound. Another area of research is the development of more effective delivery methods for this compound, such as nanoparticles or liposomes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug interactions. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
In conclusion, this compound is a synthetic molecule that has shown promising anticancer activity. Its specificity for cancer cells and minimal toxicity to normal cells make it a promising candidate for cancer treatment. However, further research is needed to optimize the synthesis method, improve delivery methods, and fully understand its mechanism of action.
Synthesis Methods
The synthesis of Ethyl {2-bromo-6-methoxy-4-[2-(4-morpholinylacetyl)carbohydrazonoyl]phenoxy}acetate involves a multistep process that starts with the reaction of 2-bromo-6-methoxyphenol with sodium hydride and ethyl bromoacetate. This reaction produces ethyl 2-bromo-6-methoxy-4-hydroxyphenylacetate, which is then reacted with hydrazine hydrate to form ethyl 2-bromo-6-methoxy-4-hydrazinophenylacetate. The final step involves the reaction of this compound with 4-morpholinylacetic acid hydrazide to produce this compound.
properties
Molecular Formula |
C18H24BrN3O6 |
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Molecular Weight |
458.3 g/mol |
IUPAC Name |
ethyl 2-[2-bromo-6-methoxy-4-[(Z)-[(2-morpholin-4-ylacetyl)hydrazinylidene]methyl]phenoxy]acetate |
InChI |
InChI=1S/C18H24BrN3O6/c1-3-27-17(24)12-28-18-14(19)8-13(9-15(18)25-2)10-20-21-16(23)11-22-4-6-26-7-5-22/h8-10H,3-7,11-12H2,1-2H3,(H,21,23)/b20-10- |
InChI Key |
WAHURISFGLKXAI-JMIUGGIZSA-N |
Isomeric SMILES |
CCOC(=O)COC1=C(C=C(C=C1Br)/C=N\NC(=O)CN2CCOCC2)OC |
SMILES |
CCOC(=O)COC1=C(C=C(C=C1Br)C=NNC(=O)CN2CCOCC2)OC |
Canonical SMILES |
CCOC(=O)COC1=C(C=C(C=C1Br)C=NNC(=O)CN2CCOCC2)OC |
Origin of Product |
United States |
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